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Compound of Interest

Compound Name: Isopropyl chloroformate

Cat. No.: B105068 Get Quote

Isopropyl chloroformate is a colorless, volatile liquid with a pungent odor.[1][2] It is utilized as

a chemical intermediate in organic synthesis and for creating free-radical polymerization

initiators.[2][3] Accurate knowledge of its physical properties, such as boiling point and density,

is crucial for its safe handling, application in synthetic protocols, and process scale-up. The

compound is highly flammable, reacts with water, and is toxic upon inhalation, ingestion, or skin

absorption.[1][2]

Data Summary
The following table summarizes the reported boiling point and density of isopropyl
chloroformate from various sources.

Physical Property Value Conditions

Boiling Point 105 °C Atmospheric Pressure

103-105 °C Atmospheric Pressure

Density 0.892 g/mL at 25 °C

1.07 g/mL Specific Gravity (20/20)

~ Same as water General Observation

References:[1][2][3][4][5][6][7]
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Experimental Protocols
Accurate determination of physical constants is fundamental in chemical research. The

following sections detail standard laboratory procedures for measuring the boiling point and

density of liquid compounds like isopropyl chloroformate.

Protocol 1: Determination of Boiling Point (Capillary
Method)
This method is suitable for small quantities of liquid and is based on the principle that the

boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure.[8][9]

Apparatus:

Thiele tube or oil bath

Thermometer (-10 to 110 °C range)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat-resistant mineral oil (e.g., paraffin oil)

Bunsen burner or heating mantle

Stand and clamp

Procedure:

Sample Preparation: Fill the small test tube with 2-3 mL of isopropyl chloroformate.

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread.

The bottom of the test tube should be level with the thermometer bulb.
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Heating: Immerse the assembly in a Thiele tube filled with mineral oil, ensuring the liquid

level is above that of the sample but the top of the test tube remains open to the

atmosphere.[8]

Observation: Gently heat the side arm of the Thiele tube. As the temperature rises, air

trapped in the capillary tube will escape, forming a stream of bubbles.[8]

Boiling Point Identification: Continue heating until a rapid and continuous stream of bubbles

emerges from the capillary tube. Turn off the heat.

Reading: The boiling point is the temperature at which the bubbling ceases and the liquid just

begins to enter the capillary tube.[8] Record this temperature. For accuracy, repeat the

measurement.

Protocol 2: Determination of Density (Pycnometer
Method)
This protocol uses a pycnometer (density bottle) to accurately determine the mass of a

precisely known volume of liquid, yielding a highly accurate density value.

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL) with a ground-glass stopper

Analytical balance (readable to ±0.001 g)

Thermometer

Distilled water

The liquid sample (isopropyl chloroformate)

Acetone (for cleaning and drying)

Procedure:

Measure Mass of Empty Pycnometer: Thoroughly clean and dry the pycnometer and its

stopper. Weigh it on the analytical balance and record the mass (m₁).[10]
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Measure Mass with Distilled Water: Fill the pycnometer with distilled water, ensuring no air

bubbles are trapped. Insert the stopper, allowing excess water to exit through the capillary.

Dry the exterior completely and weigh the filled pycnometer. Record the mass (m₂). Record

the temperature of the water.

Measure Mass with Sample Liquid: Empty and thoroughly dry the pycnometer. Fill it with

isopropyl chloroformate, insert the stopper, and remove any excess liquid from the

exterior. Weigh the filled pycnometer and record the mass (m₃).[10]

Calculation:

Mass of water = m₂ - m₁

Volume of pycnometer (V) = (Mass of water) / (Density of water at the measured

temperature)

Mass of sample liquid = m₃ - m₁

Density of sample (ρ) = (Mass of sample liquid) / V[10]

Mandatory Visualizations
Workflow for Physical Property Verification
The following diagram illustrates a logical workflow for the determination and verification of the

boiling point and density of a chemical substance in a research setting.
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Phase 1: Initial Determination

Phase 2: Data Analysis & Verification

Phase 3: Outcome

Phase 4: Further Action
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Click to download full resolution via product page

Caption: Experimental workflow for determining and verifying physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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